2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol)
Overview
Description
EINECS 298-328-4 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in regulatory and safety assessments.
Chemical Reactions Analysis
EINECS 298-328-4 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are typically derivatives of the original compound, which may have different chemical and physical properties .
Scientific Research Applications
EINECS 298-328-4 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of other chemicals and materials .
Comparison with Similar Compounds
EINECS 298-328-4 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures or properties but differ in their specific applications and effects. Some similar compounds include those with similar molecular formulas or functional groups .
Properties
CAS No. |
93803-57-7 |
|---|---|
Molecular Formula |
C35H52O2 |
Molecular Weight |
504.8 g/mol |
IUPAC Name |
2-cyclooctyl-6-[(3-cyclooctyl-2-hydroxy-5-propan-2-ylphenyl)methyl]-4-propan-2-ylphenol |
InChI |
InChI=1S/C35H52O2/c1-24(2)28-19-30(34(36)32(22-28)26-15-11-7-5-8-12-16-26)21-31-20-29(25(3)4)23-33(35(31)37)27-17-13-9-6-10-14-18-27/h19-20,22-27,36-37H,5-18,21H2,1-4H3 |
InChI Key |
LLEGIWXOFYVFCM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C2CCCCCCC2)O)CC3=C(C(=CC(=C3)C(C)C)C4CCCCCCC4)O |
Origin of Product |
United States |
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